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Compound of Interest

Compound Name: epi-Sesamin Monocatechol

Cat. No.: B15126108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

handling and disposal of epi-Sesamin Monocatechol. Due to the limited availability of specific

data for this compound, the following protocols are based on guidelines for the disposal of

catechol and its derivatives, which are considered hazardous.

Chemical and Physical Properties
A summary of the key identifiers for epi-Sesamin Monocatechol is provided in the table below.

Identifier Value

CAS Number 1105568-81-7[1][2][3]

Molecular Formula C₁₉H₁₈O₆[1][2][3]

Molecular Weight 342.34 g/mol [1][2][3]

Appearance Solid Powder (based on related compounds)[4]

Solubility
Insoluble in water (based on related

compounds)[4]
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Epi-Sesamin Monocatechol and materials contaminated with it are to be treated as

hazardous waste. Under no circumstances should this chemical or its solutions be disposed of

down the sink or in regular solid waste streams.[5][6][7]

Step 1: Segregation and Collection of Waste
Aqueous Waste Solutions:

All solutions containing epi-Sesamin Monocatechol must be collected in a designated,

sealed, and properly labeled hazardous waste container.[5][6]

Do not mix with non-hazardous waste.[6]

Solid Waste:

Solid epi-Sesamin Monocatechol, as well as contaminated personal protective

equipment (PPE) such as gloves and weigh boats, must be collected in a separate, clearly

labeled hazardous waste container for solids.[5]

Sharps Waste:

Needles, syringes, or other sharps contaminated with epi-Sesamin Monocatechol must

be disposed of in a designated sharps container that is clearly labeled as hazardous

waste.

Step 2: Labeling of Waste Containers
Proper labeling is critical for safe handling and disposal. All waste containers must be clearly

labeled with the following information:

The words "Hazardous Waste"[7]

The full chemical name: "epi-Sesamin Monocatechol Waste"[5]

The approximate concentration of the chemical in the waste[5]

Associated hazards (e.g., Toxic)[7]
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The date when waste was first added to the container (accumulation start date)[7]

The name of the principal investigator or responsible party[5]

Step 3: Storage of Hazardous Waste
Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[7]

Ensure that containers are kept closed except when adding waste.[7]

Store waste in a well-ventilated area, away from incompatible materials.[7][8] Oxidizing

agents should be kept separate.[4]

Step 4: Professional Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[9]

Follow all local, state, and federal regulations for hazardous waste disposal.[9][10]

Experimental Protocol: Spill Cleanup
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

Materials:

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)[5]

Sealable plastic bags or a designated container for solid hazardous waste

Forceps or tongs

Standard laboratory cleaner and water
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Procedure:

Evacuate and Secure the Area:

Immediately alert others in the vicinity of the spill.

If the spill is large or involves a highly concentrated solution, evacuate the immediate area.

Restrict access to the spill area.[10]

Don Appropriate PPE:

Before beginning cleanup, ensure you are wearing the appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.[8]

Contain and Absorb the Spill:

For liquid spills: Cover the spill with an inert absorbent material.[5] Start from the outside

of the spill and work inwards to prevent spreading.

For solid spills: Moisten the spilled material with water to prevent the generation of dust.[8]

[10] Carefully scoop or sweep up the material.

Collect Contaminated Materials:

Using forceps or tongs, place the absorbed liquid or solid material into a sealable plastic

bag or a designated hazardous waste container.[5][6]

Place all contaminated cleaning materials, including paper towels and absorbent pads,

into the same hazardous waste container.[5]

Decontaminate the Area:

Clean the spill area thoroughly with a standard laboratory cleaner and water.[5][6]

Collect the cleaning solution and any remaining residue as hazardous waste.

Dispose of Waste:
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Seal and label the hazardous waste container according to the procedures outlined in the

Core Disposal Protocol.

Arrange for pickup by your institution's EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste contaminated with epi-Sesamin Monocatechol.
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Caption: Disposal workflow for epi-Sesamin Monocatechol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. calpaclab.com [calpaclab.com]

3. epi-Sesamin Monocatechol | LGC Standards [lgcstandards.com]

4. fishersci.com [fishersci.com]

5. uaf.edu [uaf.edu]

6. uaf.edu [uaf.edu]

7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

8. static.cymitquimica.com [static.cymitquimica.com]

9. extrasynthese.com [extrasynthese.com]

10. nj.gov [nj.gov]

To cite this document: BenchChem. [Safe Disposal of epi-Sesamin Monocatechol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15126108#epi-sesamin-monocatechol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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